Cas no 2228381-56-2 (1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2228381-56-2
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 6073890
• PubChem ID: 165715036
• Update Time: 2025-06-08

1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol
• 2228381-56-2
• EN300-1982186

• Inchi： 1S/C9H11ClN2O3/c1-11-5-9(13)7-4-6(10)2-3-8(7)12(14)15/h2-4,9,11,13H,5H2,1H3
• InChI Key： KODBMRRSBGFORC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CNC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.1Ų

Additional information on 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol

Introduction to 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol (CAS No. 2228381-56-2)

1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228381-56-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a 5-chloro-2-nitrophenyl substituent linked to a methylamino functional group via an ethyl backbone, has garnered attention due to its structural complexity and potential biological activity. The presence of both electron-withdrawing and electron-donating groups in its molecular framework suggests diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The structural motif of 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol is characterized by its aromatic ring system, which is modified by both chloro and nitro substituents. The 5-chloro-2-nitrophenyl moiety introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly relevant in the design of bioactive compounds, where precise control over electronic properties is essential for optimal pharmacological outcomes. Additionally, the methylamino group serves as a hydrogen bond acceptor and donates electron density to the aromatic system, enhancing solubility and metabolic stability.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol (CAS No. 2228381-56-2) has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. The nitro group, in particular, has been shown to enhance binding interactions with heme-containing proteins, such as cytochrome P450 enzymes, which play a crucial role in drug metabolism.

The synthesis of 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 5-chloro-2-nitrophenyl group typically involves nitration followed by chlorination or vice versa, depending on the reaction conditions. The subsequent coupling of this aromatic derivative with the methylamino ethyl chain necessitates the use of appropriate coupling reagents and protecting groups to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a medicinal chemistry perspective, the structural features of 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol make it an attractive scaffold for further derivatization. By modifying the substituents or altering the core structure, researchers can fine-tune the pharmacokinetic properties and target specificity of the molecule. For instance, replacing the nitro group with an amino or hydroxyl group could significantly alter its electronic distribution and biological activity. Such modifications are often guided by computational modeling studies that predict how changes in molecular structure will impact binding affinity and metabolic stability.

Recent advances in computational chemistry have allowed for more accurate predictions of molecular interactions using techniques such as molecular dynamics simulations and quantum mechanical calculations. These methods can provide insights into how 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol (CAS No. 2228381-56-2) interacts with biological targets at an atomic level. Such information is invaluable for designing next-generation drugs that exhibit improved efficacy and reduced side effects. Additionally, high-throughput screening technologies have enabled rapid testing of large libraries of compounds for biological activity, further accelerating the drug discovery process.

The potential applications of 1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals, materials science, and specialty chemicals. The ability to modify its core structure allows chemists to tailor its properties for specific applications, such as improving UV stability or enhancing solubility in different solvents.

In conclusion,1-(5-chloro-2-nitrophenyl)-2-(methylamino)ethan-1-ol, with its CAS number 2228381-56-2, represents a fascinating compound with diverse potential uses in pharmaceutical research and industrial applications. Its structural complexity and functional groups provide a rich foundation for further exploration into drug discovery and chemical synthesis. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions to global health challenges.